2-(2-methylphenyl)-5-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 2-(2-methylphenyl)-5-thiophen-2-ylthieno[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C17H11NO2S2/c1-10-5-2-3-6-11(10)15-18-16-14(17(19)20-15)12(9-22-16)13-7-4-8-21-13/h2-9H,1H3
• InChI Key: ONMPGIHOJXCUFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(C(=CS3)C4=CC=CS4)C(=O)O2
• Molecular Formula: C17H11NO2S2
• Molecular Weight: 325.4 g/mol

Description

The compound “2-(2-methylphenyl)-5-(2-thienyl)-4H-thieno[2,3-d][1,3]oxazin-4-one” is a complex organic molecule that likely contains a thieno[2,3-d][1,3]oxazin-4-one core structure, which is a heterocyclic compound. The molecule also contains a 2-methylphenyl group and a 2-thienyl group attached to the core structure.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as quinazolin-4(3H)-ones have been synthesized via a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. This method has good functional group tolerance and is transition metal and external oxidant free.

Scientific Research Applications

Synthesis of 1,2-Dihydroquinolines

The compound serves as a precursor in the catalyst-free synthesis of 1,2-dihydroquinolines . .

Creation of 2,3-Dihydropyrroles

Another application involves the synthesis of 2,3-dihydropyrroles through [3+2]-annulations. .

Development of Polysubstituted Pyrroles

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Antimicrobial Activities

It has potential applications in the development of new antimicrobial agents. .

Antitubercular Activities

The compound’s derivatives have been tested for antitubercular activities. .

Drug Candidate Synthesis

This compound is also used in the synthesis of key intermediates for drug candidates. .